Cas no 1206-15-1 (1-(4-Methoxyphenyl)cyclopentanecarbonitrile)

• Product Name: 1-(4-Methoxyphenyl)cyclopentanecarbonitrile
• CAS No: 1206-15-1
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• MDL: MFCD00065276
• CID: 895758
• PubChem ID: 71008
• Update Time: 2025-05-20

1-(4-Methoxyphenyl)cyclopentanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• cyclopentanecarbonitrile, 1-(4-methoxyphenyl)-
• 1-(4-methoxyphenyl)cyclopentane-1-carbonitrile
• 1-(4-Methoxyphenyl)cyclopentanecarbonitrile
• 1-(4-methoxyphenyl)-1-cyclopentanecarbonitrile
• 1-(4-Methoxy-phenyl)-cyclopentancarbonitril
• 1-(p-Methoxyphenyl)cyclopentanecarbonitrile
• 1-<4-Methoxy-phenyl>-cyclopentan-carbonitril-(1)
• 1-Cyano-1-p-anisyl-cyclopentan
• DTXCID8075411
• LS-02178
• 1-(p-Methoxyphenyl)cyclopentanenitrile
• EINECS 214-890-5
• 1206-15-1
• DTXSID30152920
• NS00023925
• CS-0206910
• NSC154614
• MFCD00065276
• STK503634
• SCHEMBL1019336
• DOZAMVFROCVJLO-UHFFFAOYSA-N
• NSC-154614
• AC3194
• NSC 154614
• AKOS000264725
• ALBB-005937
• DB-041571
• Cyclopentanecarbonitrile, 1-(p-methoxyphenyl)-
• SY083830
• 9E92F34C62

• MDL： MFCD00065276
• Inchi： 1S/C13H15NO/c1-15-12-6-4-11(5-7-12)13(10-14)8-2-3-9-13/h4-7H,2-3,8-9H2,1H3
• InChI Key： DOZAMVFROCVJLO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1(C#N)CCCC1

Computed Properties

• Exact Mass: 201.11500
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Color/Form: Light yellow or colorless transparent liquid
• Density: 1.0862
• Boiling Point: 135-139 °C (3 mmHg)
• Refractive Index: 1.536-1.538
• PSA: 33.02000
• LogP: 3.03058
• Solubility: Not determined

1-(4-Methoxyphenyl)cyclopentanecarbonitrile Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22
• Safety Term：S26;S36/37/39

Additional information on 1-(4-Methoxyphenyl)cyclopentanecarbonitrile

Introduction to 1-(4-Methoxyphenyl)cyclopentanecarbonitrile (CAS No. 1206-15-1)

1-(4-Methoxyphenyl)cyclopentanecarbonitrile, with the CAS number 1206-15-1, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which consists of a cyclopentane ring fused to a phenyl group substituted with a methoxy functional group and a nitrile moiety. The combination of these structural elements imparts distinct chemical and physical properties, making it a valuable candidate for various applications.

The molecular formula of 1-(4-Methoxyphenyl)cyclopentanecarbonitrile is C₁₂H₁₃NO, and its molecular weight is approximately 195.23 g/mol. The compound is typically synthesized through a multi-step process involving the coupling of 4-methoxybenzyl halides with cyclopentanecarbonitrile derivatives, followed by appropriate functional group manipulations. The synthetic route can be optimized to achieve high yields and purity, which are crucial for its use in both research and industrial settings.

In the realm of medicinal chemistry, 1-(4-Methoxyphenyl)cyclopentanecarbonitrile has been explored for its potential therapeutic applications. Recent studies have highlighted its activity as a modulator of various biological pathways, including those involved in inflammation and neurodegeneration. For instance, research published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-(4-Methoxyphenyl)cyclopentanecarbonitrile could be a promising lead compound for the development of novel anti-inflammatory drugs.

Beyond its medicinal applications, 1-(4-Methoxyphenyl)cyclopentanecarbonitrile has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials, particularly in the field of organic electronics. Studies have shown that this compound can be used as a building block for the synthesis of conjugated polymers with tunable electronic and optical properties. For example, a 2022 publication in Advanced Materials reported the synthesis of a conjugated polymer incorporating 1-(4-Methoxyphenyl)cyclopentanecarbonitrile units, which exhibited excellent charge transport characteristics and was used to fabricate high-performance organic field-effect transistors (OFETs).

The solubility and stability of 1-(4-Methoxyphenyl)cyclopentanecarbonitrile are important considerations for both its synthesis and application. This compound is generally soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). However, its solubility in aqueous media is limited, which can pose challenges in certain biological assays. To address this issue, researchers have developed various strategies to enhance its solubility, including the use of surfactants and co-solvents.

In terms of stability, 1-(4-Methoxyphenyl)cyclopentanecarbonitrile is relatively stable under standard laboratory conditions but can degrade upon exposure to strong acids or bases. It is also sensitive to high temperatures and prolonged exposure to light. Therefore, it is recommended to store this compound in a cool, dry place away from direct sunlight and to handle it with care to avoid degradation.

The safety profile of 1-(4-Methoxyphenyl)cyclopentanecarbonitrile has been evaluated through various toxicological studies. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it may cause irritation to the eyes and skin upon contact. Therefore, appropriate personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound.

In conclusion, 1-(4-Methoxyphenyl)cyclopentanecarbonitrile (CAS No. 1206-15-1) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure confers distinct chemical and physical properties that make it an attractive candidate for various applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the scientific community.